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Compound of Interest

Compound Name:
3-Formyl-4-

benzyloxyphenylboronic acid

Cat. No.: B111397 Get Quote

Molecular Weight Determination
The molecular weight of 3-Formyl-4-benzyloxyphenylboronic acid is derived from its

molecular formula, C₁₄H₁₃BO₄.[1][2][3] The calculation is based on the summation of the

atomic weights of its constituent atoms.

A detailed breakdown of the atomic composition and the calculation of the molecular weight is

presented in the table below.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 13 1.008[4][5][6] 13.104

Boron B 1 10.81[7][8] 10.81

Oxygen O 4 15.999[9] 63.996

Total 256.064

The calculated molecular weight of 256.064 g/mol is consistent with values provided by

chemical suppliers, which list the molecular weight as 256.06 g/mol [2] or 256.07 g/mol .[1][3]
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Please note: The request for experimental protocols and signaling pathway diagrams is not

applicable to the determination of a chemical's molecular weight and has therefore been

omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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